Cas no 586412-89-7 (4-(3-nitrophenoxy)piperidine)
4-(3-nitrophenoxy)piperidine structure
Product Name:4-(3-nitrophenoxy)piperidine
CAS No:586412-89-7
MF:C11H14N2O3
MW:222.240462779999
MDL:MFCD08688450
CID:948813
PubChem ID:14674153
Update Time:2025-04-19
4-(3-nitrophenoxy)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitrophenyl 4-piperidinyl ether
- 4-(3-nitro-phenoxy)-piperidine
- AG-A-62092
- AGN-PC-002CGR
- CTK5I3784
- MolPort-002-053-917
- Piperidine, 4-(3-nitrophenoxy)-
- SureCN5207578
- SCHEMBL5207578
- DTXSID80562898
- 4-(3-nitrophenoxy)piperidine
- EN300-82468
- 586412-89-7
- Z839576290
- AKOS008148128
- DB-262462
- SUSNPUXOGNMBCZ-UHFFFAOYSA-N
- G32907
-
- MDL: MFCD08688450
- Inchi: 1S/C11H14N2O3/c14-13(15)9-2-1-3-11(8-9)16-10-4-6-12-7-5-10/h1-3,8,10,12H,4-7H2
- InChI Key: SUSNPUXOGNMBCZ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1)[N+](=O)[O-])C1CCNCC1
Computed Properties
- Exact Mass: 222.10052
- Monoisotopic Mass: 222.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 67.1Ų
Experimental Properties
- PSA: 64.4
4-(3-nitrophenoxy)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B106925-50mg |
4-(3-nitrophenoxy)piperidine |
586412-89-7 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B106925-100mg |
4-(3-nitrophenoxy)piperidine |
586412-89-7 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B106925-500mg |
4-(3-nitrophenoxy)piperidine |
586412-89-7 | 500mg |
$ 365.00 | 2022-06-07 | ||
| Chemenu | CM377585-1g |
4-(3-nitrophenoxy)piperidine |
586412-89-7 | CM377585 | 1g |
$242 | 2022-08-31 | |
| Chemenu | CM377585-5g |
4-(3-nitrophenoxy)piperidine |
586412-89-7 | CM377585 | 5g |
$726 | 2022-08-31 | |
| Enamine | EN300-82468-0.05g |
4-(3-nitrophenoxy)piperidine |
586412-89-7 | 95.0% | 0.05g |
$42.0 | 2025-03-21 | |
| Enamine | EN300-82468-0.1g |
4-(3-nitrophenoxy)piperidine |
586412-89-7 | 95.0% | 0.1g |
$63.0 | 2025-03-21 | |
| Enamine | EN300-82468-0.25g |
4-(3-nitrophenoxy)piperidine |
586412-89-7 | 95.0% | 0.25g |
$89.0 | 2025-03-21 | |
| Enamine | EN300-82468-0.5g |
4-(3-nitrophenoxy)piperidine |
586412-89-7 | 95.0% | 0.5g |
$141.0 | 2025-03-21 | |
| Enamine | EN300-82468-1.0g |
4-(3-nitrophenoxy)piperidine |
586412-89-7 | 95.0% | 1.0g |
$181.0 | 2025-03-21 |
4-(3-nitrophenoxy)piperidine Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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